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Compound of Interest

Compound Name: 1-Phenylhexyl thiocyanate

Cat. No.: B15405029

Application Notes and Protocols for 1-
Phenylhexyl Thiocyanate

Disclaimer: The following handling and storage procedures are based on information for the
closely related compound, Phenyl isothiocyanate, due to the lack of a publicly available Safety
Data Sheet (SDS) for 1-Phenylhexyl thiocyanate (CAS 133920-06-6). Researchers should
treat 1-Phenylhexyl thiocyanate with at least the same level of caution as Phenyl
isothiocyanate and consult all available information before use. The information provided here
is intended for guidance for researchers, scientists, and drug development professionals.

Introduction

1-Phenylhexyl thiocyanate is a research chemical used in studies of tumorigenesis.[1] Like
other isothiocyanates, it is expected to be a reactive compound requiring careful handling and
storage to ensure the safety of laboratory personnel and maintain the integrity of the
compound. This document outlines the recommended procedures for its safe use.

Hazard Identification and Classification

While a specific hazard profile for 1-Phenylhexyl thiocyanate is not available, based on the
data for Phenyl isothiocyanate, it should be considered a hazardous substance. Phenyl
isothiocyanate is classified as a combustible liquid that is toxic if swallowed, causes severe skin
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burns and eye damage, may cause respiratory and skin sensitization, and is toxic to aquatic life
with long-lasting effects.[2][3]

Anticipated Hazards:

Acute Toxicity (Oral): Likely to be toxic if ingested.

Skin Corrosion/Irritation: Expected to cause severe skin burns.

Eye Damage/Irritation: Expected to cause serious eye damage.

Sensitization: May cause allergic skin or respiratory reactions.

Environmental Hazards: Potentially toxic to aquatic organisms.

Physical and Chemical Properties

The following table summarizes the known properties of 1-Phenylhexyl thiocyanate and the
more detailed properties of the related compound, Phenyl isothiocyanate.

Phenyl isothiocyanate

Property 1-Phenylhexyl Thiocyanate
(Analogue)
CAS Number 133920-06-6 103-72-0
Molecular Formula Ci13H17NS C7HsNS
Molecular Weight 219.35 g/mol 135.19 g/mol
Appearance Not specified Yellow liquid
Odor Not specified Pungent
Melting Point Not specified -21 °C/-5.8 °F[2]
Boiling Point Not specified 221°C1429.8°F @ 760
mmHg[2]
Flash Point Not specified 87 °C/ 188.6 °F[2]
Purity >98%][1] Not applicable
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling 1-Phenylhexyl
thiocyanate. The following table outlines the recommended PPE.

Body Part Recommended Protection

Tight-sealing safety goggles and a face shield.

Eyes/Face
[2]

Chemical-resistant gloves (e.qg., nitrile rubber,
Ski check manufacturer's compatibility data), a lab
in
coat, and closed-toe shoes. Consider an apron

or coveralls for larger quantities.[2]

Use only in a well-ventilated area, preferably a

chemical fume hood.[2] If a fume hood is not
Respiratory available or if there is a risk of inhalation, a

NIOSH-approved respirator with an appropriate

cartridge for organic vapors should be used.[2]

Handling and Storage Protocols
Handling

Protocol for Safe Handling:

e Preparation:
o Read and understand all available safety information before starting work.
o Ensure a chemical fume hood is operational and available.

o Have an emergency plan in place, including the location of safety showers, eyewash
stations, and spill kits.

o Assemble all necessary PPE before handling the compound.

e Handling:
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o Conduct all work with 1-Phenylhexyl thiocyanate in a certified chemical fume hood.[2]
o Avoid inhalation of vapors or mists.

o Prevent contact with skin and eyes.

o Do not eat, drink, or smoke in the laboratory area.

o Use compatible labware (e.g., glass, PTFE).

o Keep containers tightly closed when not in use.

e Post-Handling:
o Wash hands thoroughly after handling.
o Clean the work area and any contaminated equipment.

o Dispose of waste according to institutional and local regulations.

Storage

Protocol for Safe Storage:
o Container:
o Store in the original, tightly sealed container.
e Location:
o Store in a cool, dry, and well-ventilated area.[2]
o Keep away from heat, sparks, and open flames.[2]
o A designated corrosives or toxics cabinet is recommended.

e Incompatibilities:
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o Store away from incompatible materials such as strong oxidizing agents, strong bases,
acids, alcohols, and amines.[2]

o Protect from moisture.[2]

Accidental Release and First Aid Measures
Accidental Release

Protocol for Spill Response:

Evacuate: Immediately evacuate the area of the spill.

e Ventilate: Ensure the area is well-ventilated, if safe to do so.

» Containment:

o For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth).
o Place the absorbed material into a sealed, labeled container for disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., isopropanol,
ethanol), followed by soap and water.

e Reporting: Report the incident to the appropriate safety personnel.

First Aid
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Exposure First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[3]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[3]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[3]

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give

Ingestion them a small amount of water to drink. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Experimental Protocols
Preparation of Stock Solutions

All handling of the neat compound should be done in a chemical fume hood.
Wear appropriate PPE as outlined in Section 4.

To prepare a stock solution, slowly add the desired amount of 1-Phenylhexyl thiocyanate to
the appropriate solvent (e.g., DMSO, ethanol) in a volumetric flask.

Ensure the solution is thoroughly mixed.

Store the stock solution in a tightly sealed container at the recommended temperature,
protected from light.

Visualizations
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Workflow for Handling and Storage of 1-Phenylhexyl Thiocyanate
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Caption: Workflow for Handling and Storage of 1-Phenylhexyl Thiocyanate
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Hypothetical Signaling Pathway for Tumorigenesis Study
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Caption: Hypothetical Signaling Pathway for Tumorigenesis Study

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [proper handling and storage procedures for 1-
Phenylhexyl thiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15405029#proper-handling-and-storage-procedures-
for-1-phenylhexyl-thiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b15405029#proper-handling-and-storage-procedures-for-1-phenylhexyl-thiocyanate
https://www.benchchem.com/product/b15405029#proper-handling-and-storage-procedures-for-1-phenylhexyl-thiocyanate
https://www.benchchem.com/product/b15405029#proper-handling-and-storage-procedures-for-1-phenylhexyl-thiocyanate
https://www.benchchem.com/product/b15405029#proper-handling-and-storage-procedures-for-1-phenylhexyl-thiocyanate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15405029?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15405029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

